Cas no 1250525-98-4 ({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine)

• Product Name: {1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine
• CAS No: 1250525-98-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5548508
• Update Time: 2025-07-02

{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-
• {1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine

• Inchi： 1S/C12H21N3O/c1-9-12(10(2)16-14-9)8-15-5-3-4-11(6-13)7-15/h11H,3-8,13H2,1-2H3
• InChI Key： KWZASGVVVRQCET-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)ON=C2C)CCCC(CN)C1

Additional information on {1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine

Comprehensive Overview of {1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine (CAS No. 1250525-98-4)

The compound {1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine, identified by its CAS No. 1250525-98-4, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a piperidine core substituted with a 3,5-dimethyl-1,2-oxazole moiety. This combination of heterocycles positions it as a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

Recent advancements in medicinal chemistry have highlighted the potential of piperidine derivatives like this compound. Researchers are exploring its role in modulating neurotransmitter systems, with particular attention to its amine functional group, which may interact with serotonin or dopamine receptors. The oxazole ring in its structure contributes to enhanced metabolic stability, a critical factor in drug development. These properties align with current trends in precision medicine, where tailored molecular designs address specific biological pathways.

The synthesis of CAS No. 1250525-98-4 typically involves multi-step organic reactions, including N-alkylation and reductive amination protocols. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its high purity, essential for in vitro and in vivo studies. Its logP value and aqueous solubility data suggest favorable pharmacokinetic properties, making it a viable lead compound for blood-brain barrier penetration.

In the context of AI-driven drug discovery, this molecule exemplifies how computational chemistry tools predict ligand-receptor interactions. Molecular docking simulations reveal potential binding affinities for histamine H3 receptors, sparking investigations into cognitive enhancement applications. Such findings resonate with growing public interest in nootropics and neuroprotection, frequently searched topics in health forums and academic databases.

Ongoing research explores the compound's structure-activity relationship (SAR) to optimize its therapeutic index. Patent literature indicates proprietary modifications targeting neurodegenerative diseases, reflecting the pharmaceutical industry's focus on age-related neurological conditions. Its scaffold versatility also enables derivatization for antibacterial or anti-inflammatory applications, addressing global concerns about antimicrobial resistance (AMR).

From a green chemistry perspective, recent efforts aim to streamline the synthesis of 1250525-98-4 using catalytic methods and biodegradable solvents. These innovations respond to the demand for sustainable pharmaceutical manufacturing, a priority in ESG (Environmental, Social, and Governance) frameworks. Analytical techniques like HPLC-MS ensure compliance with stringent ICH guidelines for impurity profiling.

The compound's nomenclature—{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}methanamine—may appear daunting, but systematic parsing reveals its IUPAC-compliant logic. This clarity facilitates accurate scientific communication across disciplines, from cheminformatics to clinical research. As open-access chemical databases expand, standardized naming ensures precise retrieval of structure-activity data.

Future directions include high-throughput screening of analogs against orphan receptors and crystal structure determination to elucidate binding modes. Collaborative projects between academia and biotech firms could accelerate translation into preclinical candidates, particularly for mood disorders or chronic pain management. Such multidisciplinary approaches underscore the compound's relevance in contemporary translational medicine.